6-(3-Methyl-1-benzofuran-2-yl)-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-(3-methyl-1-benzofuran-2-yl)-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H14N4O2S/c1-12-14-9-5-6-10-15(14)25-17(12)18-22-23-16(20-21-19(23)26-18)11-24-13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key: GWISXAIKUUIRDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C3=NN4C(=NN=C4S3)COC5=CC=CC=C5
• Molecular Formula: C19H14N4O2S
• Molecular Weight: 362.4 g/mol

Description

6-(3-Methyl-1-benzofuran-2-yl)-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C19H14N4O2S and its molecular weight is 362.41. The purity is usually 95%.
BenchChem offers high-quality 6-(3-Methyl-1-benzofuran-2-yl)-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(3-Methyl-1-benzofuran-2-yl)-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives of this compound involve complex chemical reactions aimed at creating compounds with potential biological activities. For instance, the synthesis of 3-substituted derivatives has been explored through heterocyclization reactions, producing compounds with potential as pharmacological agents (Obushak et al., 2007). These synthetic pathways are crucial for developing new therapeutic agents with improved efficacy and safety profiles.

Antimicrobial Applications

Several studies have focused on the antimicrobial properties of derivatives of this compound. Novel series have been synthesized and evaluated for their in vitro antimicrobial activity, showing promising results against various bacterial and fungal strains (Idrees et al., 2019). This research area is critical, given the rising concern over antibiotic resistance and the need for new antimicrobial agents.

Anticancer Activities

The anticancer potential of fluorinated derivatives has been explored, with some compounds demonstrating moderate to good antiproliferative potency against cancerous cell lines, indicating their potential as anticancer drugs (Chowrasia et al., 2017). Research in this domain is vital for discovering new therapeutic options for cancer treatment.

Antioxidant Properties

The antioxidant properties of certain derivatives have been investigated, with findings suggesting potent antioxidant activities in in vitro assays. This research underscores the potential of these compounds in mitigating oxidative stress, a factor in various chronic diseases (Sunil et al., 2010).

Protein Tyrosine Phosphatase 1B Inhibitors

Innovative approaches in "green" catalysis have led to the development of condensed-bicyclic triazolo-thiadiazoles as effective inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B), highlighting their potential in therapeutic drug development for diseases like diabetes and obesity (Baburajeev et al., 2015).